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Compound of Interest
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An In-depth Technical Guide to the Physicochemical Properties of N-tert-Butylacrylamide

Introduction

N-tert-Butylacrylamide (NTBA), also known as N-(1,1-Dimethylethyl)-2-propenamide, is a
versatile vinyl monomer notable for its hydrophobic tert-butyl group.[1] It is a white, crystalline
solid at room temperature.[2] NTBA is utilized in the synthesis of a wide range of polymers and
copolymers, finding applications in industries such as personal care, water treatment, paper
manufacturing, and pharmaceuticals.[3][4] Its temperature-sensitive nature makes it a
candidate for advanced applications like drug delivery systems and the immaobilization of cells.
[1][5] This document provides a comprehensive overview of the core physicochemical
properties of N-tert-Butylacrylamide, detailed experimental protocols for its synthesis and
characterization, and logical workflows for key procedures.

Physicochemical Properties

The fundamental properties of N-tert-Butylacrylamide are summarized in the following tables,
providing a consolidated reference for researchers.

Table 1: General and Physical Properties
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Property Value Source(s)

IUPAC Name N-tert-butylprop-2-enamide [6]
TBA, N-t-Butylacrylamide, tert-

Synonyms i [1][617]
Butylacrylamide

CAS Number 107-58-4 [1]18]

Molecular Formula C7H1sNO [61[7]

Molecular Weight 127.18 g/mol [1][6]
White to off-white crystalline

Appearance . [21[5][7]
solid, powder, or chunks

Melting Point 126-130 °C [L][4107118]

Boiling Point ~233.5 - 236.0 °C (estimate) [51[7]

) ~0.876 - 1.20 g/cm? (estimates
Density [1][5]

vary)

Vapor Pressure

0.049 mmHg at 25°C; 0.385
Pa at 25°C

[5117]

Flash Point

~127.2 °C

[5]

Refractive Index

~1.45 - 1.483 (estimate)

[5107]

Table 2: Solubility and Distribution Properties
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Property Value Source(s)
1 g/L at 30°C.[5][7] Sparingl

Water Solubility g BlI7] Sparingly [2][5]117]
soluble.[2]
3.8 g/L in organic solvents at
20°C.[5][7] Soluble in ethanol,

_ - acetone, N,N-

Organic Solvent Solubility ) ) [21I51[71[9]
dimethylformamide (DMF),
ethyl acetate, and
dichloromethane.[2][9]

pKa 15.11 + 0.46 (Predicted) [51[7]

LogP 1.45-1.478 at 25°C 517

Spectrum Key Peaks | Shifts (ppm) Source(s)
0 1.42 (tert-butyl protons), &

1H NMR (400 MHz, CDCls) 5.59-6.28 (vinyl protons), & [10]
7.27 (N-H proton)
Key absorptions characteristic

IR Spectrum _ , [61[71[11]
of amide and vinyl groups.

Mass Spectrum (GC-MS) Molecular lon (M*): 127 m/z [11][12]

Experimental Protocols and Methodologies

Detailed methodologies for the synthesis, purification, and analysis of N-tert-Butylacrylamide

are crucial for its effective use in research and development.

Synthesis of N-tert-Butylacrylamide via Ritter Reaction

The most common method for synthesizing N-tert-Butylacrylamide is the Ritter reaction,

which involves the reaction of an alkene or alcohol with a nitrile in the presence of a strong

acid.[1]
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Protocol:

¢ Reaction Setup: To a solution of acrylonitrile (5.3 g) and tert-butyl alcohol (7.4 g) in acetic
acid (50 ml), cool the mixture in an ice bath.[13]

o Acid Addition: Add concentrated sulfuric acid (97%, 10.1 g) dropwise to the cooled solution,
ensuring the temperature is maintained below 40°C.[13]

e Reaction: Stir the mixture and hold the temperature at 40°C for 1 hour.[13]

» Precipitation: Pour the reaction mixture into 200 g of ice water while stirring constantly. A
precipitate of N-tert-Butylacrylamide will form.[13]

« |solation and Purification: Filter the precipitate, wash it thoroughly with water, and dry it to
yield the final product.[13] Further purification can be achieved by recrystallization from a
suitable solvent like warm, dry benzene or an ethyl acetate/hexane mixture.[10][14]
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Synthesis Workflow of N-tert-Butylacrylamide

Reactants:
- Acrylonitrile
- tert-Butyl Alcohol
- Acetic Acid (Solvent)

1. Mix Reactants in Catalyst:
Reaction Vessel (Ice Bath) Concentrated H2SOa

2. Add H2SOa4 Dropwise

(< 40°C)

3. Stir at 40°C for 1 hour

4. Pour into Ice Water

Crude N-tert-Butylacrylamide
(Precipitate)

5. Filter and Wash

with Water

6. Dry Product

Purified NTBA
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Caption: Ritter reaction workflow for NTBA synthesis.
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Determination of Solubility

The solubility of NTBA in various solvents can be determined using the synthetic method, which
involves visual observation of the dissolution of the solid phase.[9]

Protocol:

Sample Preparation: Prepare mixtures of N-tert-Butylacrylamide and a selected solvent
(e.g., ethanol, water, DMF) in sealed test tubes with varying compositions.[9][15]

» Equilibration: Place the test tubes in a thermostatically controlled bath. Stir the mixtures
continuously.[15]

o Temperature Variation: Gradually increase the temperature of the bath at a controlled rate.

e Observation: Use a laser monitoring system or visual inspection to observe the point at
which the solid phase completely disappears.[15] This temperature is recorded as the
solubility temperature for that specific composition.

» Data Collection: Repeat the process for different compositions and in various solvents to
construct a solubility curve. The experiment should cover a desired temperature range, for
example, from 279.15 K to 353.15 K.[9]
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General Workflow for Solubility Determination
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Caption: Experimental workflow for solubility measurement.
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Characterization by *H NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a primary technique for confirming the
chemical structure of N-tert-Butylacrylamide.

Protocol:

e Sample Preparation: Dissolve a small amount of the synthesized and purified N-tert-
Butylacrylamide in a deuterated solvent, typically deuterated chloroform (CDCIs).

e Instrument Setup: Record the *H NMR spectrum using a spectrometer, such as a 400 MHz

instrument.[10]

o Data Acquisition: Acquire the spectrum and process the data (Fourier transform, phase
correction, baseline correction).

o Spectral Analysis: Analyze the resulting spectrum by identifying the chemical shifts (d),
integration values, and splitting patterns of the different proton signals. The expected signals
for NTBA are a singlet for the tert-butyl protons, multiplets for the vinyl protons, and a broad
singlet for the amide (N-H) proton.[10]

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b8497240?utm_src=pdf-body
https://www.benchchem.com/product/b8497240?utm_src=pdf-body
https://www.benchchem.com/product/b8497240?utm_src=pdf-body
https://rasayanjournal.co.in/vol-5/issue-3/5.pdf
https://rasayanjournal.co.in/vol-5/issue-3/5.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8497240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Logical Flow for NMR Characterization
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Click to download full resolution via product page

Caption: Workflow for NTBA structural confirmation via NMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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